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Prohexadione-calcium (Pro-Ca) is a plant growth regulator widely utilized in apple orchards to

manage vegetative vigor, improve fruit quality, and aid in disease control. This document

provides detailed application notes and protocols based on current scientific literature,

designed to guide experimental design and practical application in a research and development

context.

Introduction
Prohexadione-calcium functions as a structural mimic of 2-oxoglutaric acid, a co-substrate for

certain dioxygenases.[1] This competitive inhibition blocks the late stages of gibberellin (GA)

biosynthesis, specifically the conversion of GA₂₀ to the biologically active GA₁.[1][2][3] The

resulting reduction in gibberellin levels leads to a decrease in cell elongation and,

consequently, shoot growth.[4] Beyond growth regulation, Pro-Ca has been shown to influence

flavonoid metabolism, enhancing the production of phytoalexin-like compounds that contribute

to disease resistance. It can also reduce ethylene formation, which may lead to increased fruit

set by decreasing the abortion of young fruitlets.

Signaling Pathway and Mechanism of Action
Prohexadione-calcium primarily interferes with the gibberellin biosynthesis pathway. The

diagram below illustrates the key steps inhibited by Pro-Ca and its downstream effects.
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Fig. 1: Prohexadione-Calcium's inhibitory effect on gibberellin biosynthesis and flavonoid
metabolism.

Application Protocols for Vegetative Growth Control
The primary application of Pro-Ca in apple orchards is to control excessive vegetative growth.

This helps to improve light penetration into the canopy, reduce pruning costs, and create a

balance between vegetative and reproductive growth.

Application Timing:

The timing of the initial application is crucial for effective growth suppression. Applications

should commence when new shoot growth is between 2.5 to 5 cm (1 to 2 inches). This typically

coincides with the pink stage of flower development to petal fall. Early applications are more

effective as they target the period of rapid shoot elongation. A delay of 2 to 3 weeks after petal
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fall can result in reduced efficacy. It takes approximately 10 to 14 days for the growth-retarding

effects of Pro-Ca to become visible.

Application Rates and Frequency:

Rates can be adjusted based on tree vigor, cultivar, and desired level of control. Multiple low-

rate applications are often more effective for season-long control than a single high-rate

application.

Objective
Application
Timing

Rate (per 100
gal)

Total Seasonal
Rate (per acre)

Notes

Standard Vigor

Control

Initial: 1-3 inches

of shoot growth.

Repeat every

2.5-4 weeks.

6 oz Up to 99 oz

A non-ionic

surfactant is

recommended.

Use of a water

conditioner like

ammonium

sulfate (AMS) is

advised,

especially with

hard water.

High Vigor

Control

Initial: Pink

stage. Repeat

every 3 weeks.

6-10 oz Up to 99 oz

Higher rates may

be necessary for

very vigorous

cultivars or

conditions.

Fire Blight

Suppression

Petal fall (shoots

1.5-3 inches)
2-6 oz As needed

Often tank-mixed

with Actigard™

(1 oz/acre) for

enhanced

control.

Tank Mixing and Adjuvants:
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Surfactants: The inclusion of a non-ionic surfactant is recommended to improve coverage

and uptake.

Water Conditioners: In areas with hard water, the addition of ammonium sulfate (AMS) at a

rate equal to the weight of the Pro-Ca product is recommended to prevent the precipitation of

prohexadione-calcium.

Incompatibilities: Pro-Ca should not be tank-mixed with foliar nutrient sprays containing free

calcium, such as calcium chloride or calcium nitrate, as this can cause precipitation. Boron

sprays should also be avoided in tank mixes.

Effects on Fruiting and Disease
Fruit Set and Thinning:

Pro-Ca application can lead to an increase in fruit set, primarily by reducing "June drop". This

necessitates a more aggressive chemical thinning program to avoid over-cropping, which can

lead to smaller fruit size and reduced return bloom.

Disease Suppression:

Fire Blight (Erwinia amylovora): Pro-Ca provides indirect control of the shoot blight phase of

fire blight. By inhibiting shoot elongation, it promotes the development of thicker cell walls in

the new shoots, creating a physical barrier to bacterial invasion. The inhibitory effect begins

10 to 14 days after application.

Scab (Venturia inaequalis): Some studies have reported a reduction in scab development

following Pro-Ca applications, which may be linked to the induced changes in flavonoid

metabolism and enhanced host resistance.

Experimental Protocol: Evaluating Pro-Ca Efficacy
The following outlines a general experimental workflow for assessing the impact of Pro-Ca on

apple trees.
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Experimental Setup

Treatment Application

Data Collection

Data Analysis

Select uniform trees
(cultivar, rootstock, age)

Establish treatment groups
(e.g., Control, Pro-Ca rates, timings)

Randomize treatments
(e.g., Completely Randomized Design)

Apply treatments at specific
phenological stages (e.g., petal fall)

Calibrate spray equipment for
uniform coverage

Apply Pro-Ca with appropriate
surfactants and water conditioners

Measure shoot length at
regular intervals

Count fruitlets per cluster
or limb cross-sectional area

Assess yield, fruit size,
weight, and quality parameters at harvest

Evaluate flower bud formation
the following season

Perform ANOVA and mean
separation tests (e.g., Duncan's)

Interpret results and draw
conclusions on Pro-Ca efficacy
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Fig. 2: A generalized experimental workflow for evaluating Prohexadione-Calcium in apple
orchards.

Methodology Details:

Experimental Design: A completely randomized design with multiple replications (e.g., 4-5)

and multiple trees per experimental unit (e.g., 5-10) is recommended.

Treatments: Include an untreated control and various rates and timings of Pro-Ca. It may

also be relevant to include treatments with different adjuvants.

Application: Treatments should be applied to the point of drip using a calibrated sprayer to

ensure uniform coverage.

Data Collection:

Shoot Growth: Randomly select and tag a predetermined number of current-season

shoots per tree and measure their length weekly or bi-weekly.

Fruit Set: Count the number of fruitlets on tagged limbs or flower clusters after initial fruit

drop and again after "June drop" to determine final set.

Yield and Fruit Quality: At harvest, record the total weight of fruit per tree. Take a random

subsample of fruit to measure size (diameter), weight, firmness, soluble solids content,

and titratable acidity. Assess for any disorders like russeting.

Return Bloom: In the spring following the application, count the number of flower clusters

on the previously tagged limbs to assess the effect on flower bud formation.

Summary of Quantitative Data from Cited
Experiments
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Cultivar(s) Pro-Ca Rate(s)
Application
Timing

Key Findings Reference

'McIntosh',

'Delicious'
125, 250 mg/L Petal fall

Increased fruit

set, necessitating

more aggressive

thinning.

Reduced return

bloom linearly

with increasing

concentration.

'Spur Delicious' 45 g/100 L
Multiple

applications

Resulted in

shorter shoot

growth.

'Empire', 'Royal

Court'
75, 125 mg/L Not specified

Significant

reduction in

shoot length.

'Jonagold'

75, 150, 75+75

mg/dm³; 125,

175, 200 mg/dm³

Two consecutive

years

Resulted in

shorter shoot

length.

'Sinap Orlovskii'

1.25 + 1.25 g/ha

(double

application)

Not specified

Reduced one-

year shoot length

by 1.6 to 1.96

times compared

to control.

Increased yield

and commercial

value of fruits.

'Gala' 42.5, 125 mg/L
Two applications

in May

Increased fruit

set and

decreased return

bloom as Pro-Ca

rate increased.
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'Idared',

'Generos',

'Florina'

Not specified
Annually during

2019-2022

Evaluated in

combination with

fertilizers.

'Golden

Delicious'

150 mg/L; 188

mg/L (two

applications)

Petal fall

Reduced severity

of russet and

scarf skin.

Conclusion
Prohexadione-calcium is a valuable tool for managing apple orchard systems. Its efficacy is

highly dependent on proper application timing, rate, and consideration of environmental and

cultivar-specific factors. For research and development purposes, carefully designed

experiments are crucial to optimize its use for specific production goals, whether for vegetative

growth control, yield management, or as part of an integrated disease management program.

The protocols and data presented here provide a foundation for further investigation and

application of this plant bioregulator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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